Cas no 61786-00-3 (2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester)
61786-00-3 structure
Product Name:2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester
CAS No:61786-00-3
MF:C12H10ClNO2S
MW:267.731300830841
MDL:MFCD00142031
CID:955113
PubChem ID:2799493
Update Time:2025-04-19
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate
- 2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid ethyl ester
- ETHYL 2-(4-CHLOROPHENYL)-1,3-THIAZOLE-4-CARBOXYLATE
- 61786-00-3
- AB03811
- 2-(4-chlorophenyl)thiazole-4-carboxylic acid ethyl ester
- SR-01000639501-1
- HMS1364O20
- MFCD00142031
- CCG-50097
- DB-073010
- 12F-323S
- Bionet2_000328
- SY064934
- XNLWONXVKLZJMC-UHFFFAOYSA-N
- AKOS005069595
- Ethyl2-(4-chlorophenyl)thiazole-4-carboxylate
- A833417
- DTXSID20384076
- SCHEMBL8345149
- CS-0213441
- 2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester
-
- MDL： MFCD00142031
- Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
- InChI Key： XNLWONXVKLZJMC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)OCC)=CS1
Computed Properties
- Exact Mass: 267.01200
- Monoisotopic Mass: 267.0120774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 99-101°
- Boiling Point: 389.2±48.0 °C at 760 mmHg
- Flash Point: 189.2±29.6 °C
- PSA: 67.43000
- LogP: 3.64020
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0010-1g |
2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid ethyl ester |
61786-00-3 | 96% | 1g |
424.02CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0010-5g |
2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid ethyl ester |
61786-00-3 | 96% | 5g |
1272.06CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 90R0010-25g |
2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid ethyl ester |
61786-00-3 | 96% | 25g |
3816.19CNY | 2021-05-08 | |
| abcr | AB466215-1 g |
Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate, min. 95%; . |
61786-00-3 | 1g |
€143.00 | 2023-07-18 | ||
| abcr | AB466215-5 g |
Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate, min. 95%; . |
61786-00-3 | 5g |
€313.00 | 2023-07-18 | ||
| abcr | AB466215-25 g |
Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate, min. 95%; . |
61786-00-3 | 25g |
€823.00 | 2023-07-18 | ||
| Chemenu | CM110906-5g |
ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate |
61786-00-3 | 95% | 5g |
$*** | 2023-05-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03784-1g |
Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate |
61786-00-3 | - | 1g |
¥2788.0 | 2024-07-18 | |
| TRC | C350835-100mg |
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester |
61786-00-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C350835-250mg |
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester |
61786-00-3 | 250mg |
$ 75.00 | 2023-04-18 |
2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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